Cas no 946378-09-2 (N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 946378-09-2
• MF: C₂₇H₂₅N₅O₃S
• MW: 499.584104299545
• CID: 6354276
• PubChem ID: 3510783
• Update Time: 2025-10-30

N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• N-benzyl-2-((4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• AKOS024592466
• F0653-0634
• N-benzyl-2-[[4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• 946378-09-2
• N-benzyl-2-{[4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C27H25N5O3S/c1-34-19-12-13-24(35-2)23(14-19)32-26(21-16-28-22-11-7-6-10-20(21)22)30-31-27(32)36-17-25(33)29-15-18-8-4-3-5-9-18/h3-14,16,28H,15,17H2,1-2H3,(H,29,33)
• InChI Key： BZUTUTJULFJFBR-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC=CC=1)=O)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 499.16781085g/mol
• Monoisotopic Mass: 499.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Introduction to N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 946378-09-2)

N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 946378-09-2, represents a testament to the ongoing innovation in the design and synthesis of molecules with potential therapeutic applications. The intricate structure of this molecule, characterized by a benzyl-substituted acetamide core linked to a triazole ring adorned with an indole moiety and a dimethoxyphenyl group, positions it as a candidate for further exploration in drug discovery and development.

The molecular framework of N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple heterocyclic systems—specifically the triazole and indole rings—suggests potential interactions with biological targets that could modulate various physiological pathways. The dimethoxyphenyl group further enhances the complexity of this molecule, introducing both lipophilicity and electronic properties that may influence its pharmacokinetic behavior. Such structural features are often leveraged in the design of molecules aimed at treating a wide array of diseases.

In recent years, there has been a surge in interest regarding molecules that incorporate indole and triazole scaffolds due to their demonstrated efficacy in modulating biological processes. Indole derivatives are well-known for their role in various biological pathways, including those involved in immune response, neurochemistry, and cancer biology. The triazole ring, on the other hand, is frequently employed in medicinal chemistry due to its stability and ability to engage with biological targets such as enzymes and receptors. The combination of these motifs in N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide makes it a particularly intriguing compound for further investigation.

The synthesis of such complex molecules requires meticulous planning and execution. The incorporation of multiple functional groups while maintaining regioselectivity and stereochemical integrity is no small feat. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate molecular architectures like that of N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide. Techniques such as palladium-catalyzed cross-coupling reactions, transition-metal-catalyzed functionalization, and modern asymmetric synthesis have all contributed to the growing toolkit available to synthetic chemists.

The pharmacological potential of N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is an area ripe for exploration. Initial studies may focus on its interaction with enzymes or receptors known to be involved in disease pathways. For instance, the indole moiety could potentially interact with serotonergic receptors or enzymes such as cyclooxygenases (COX), while the triazole ring might engage with kinase enzymes or other targets relevant to cancer biology. The dimethoxyphenyl group could also contribute to binding affinity by modulating electronic properties or by participating in hydrophobic interactions.

Given the growing emphasis on targeted therapy in medicine, compounds like N-benzyl-2-{4-(2,5-dimethoxyphenyl)-5-(1H-indol-3-yli)-4H}-1,_{24-triazol^{- 3} ysulfanyl}acetamide hold promise for developing treatments that are more precise and effective than traditional therapeutics. By designing molecules that can selectively interact with specific biological targets, researchers aim to minimize side effects and improve patient outcomes. The structural complexity of this compound suggests that it may indeed possess such selectivity.}

The development of new pharmaceuticals is often a lengthy and resource-intensive process. However，the insights gained from studying compounds like N-benzyl-...acetamide (CAS No. 946378 -09 -02) can accelerate this process by providing valuable data on molecular interactions and pharmacological effects. High-throughput screening (HTS) techniques combined with computational modeling can help identify potential leads for further optimization. Additionally，x-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy can provide detailed structural information about how these molecules bind to their targets.

The future directions for research on N-benzyl-...acetamide (CAS No. 946378 -09 -02) may include exploring its derivatives to enhance its potency or selectivity. By modifying certain functional groups or introducing new ones， researchers could generate libraries of compounds for screening against various disease models. This approach has been successful in identifying novel therapeutic agents for a wide range of conditions.

In conclusion，N-benzyl-...acetamide (CAS No. 946378 -09 -02) is a promising compound with a complex structure that warrants further investigation。 Its unique combination of heterocyclic systems suggests potential pharmacological activity， making it an attractive candidate for drug discovery efforts。 As synthetic chemistry continues to advance， it is likely that more compounds like this will emerge， offering new hope for treating some of the most challenging diseases faced by humanity today.